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Compound of Interest

Compound Name: Ethyl 2,3-dihydroxybenzoate

Cat. No.: B1303491 Get Quote

An In-Depth Technical Guide to Ethyl 2,3-dihydroxybenzoate

For researchers, scientists, and professionals engaged in drug development, a thorough

understanding of chemical compounds is paramount. This guide provides a detailed overview

of Ethyl 2,3-dihydroxybenzoate, covering its fundamental molecular properties and outlining

key experimental protocols for its synthesis and analysis.

Core Molecular Data
Ethyl 2,3-dihydroxybenzoate is an organic compound with the chemical formula C9H10O4.[1]

[2][3][4] Its molecular weight is approximately 182.17 g/mol .[1][2][3] The compound is also

known by other names such as 3-(Ethoxycarbonyl)catechol.[3]

A summary of its key molecular and physical properties is presented in the table below.
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Property Value Source

Molecular Formula C9H10O4

PubChem[2],

001CHEMICAL[1], Santa Cruz

Biotechnology[3]

Molecular Weight 182.17 g/mol

PubChem[2],

001CHEMICAL[1], Santa Cruz

Biotechnology[3]

Alternate Name 3-(Ethoxycarbonyl)catechol Santa Cruz Biotechnology[3]

CAS Number 3943-73-5

001CHEMICAL[1],

PubChem[2], Santa Cruz

Biotechnology[3]

Physical Form Solid Sigma-Aldrich[5]

Purity 98% Sigma-Aldrich[5]

Storage Temperature
Inert atmosphere, room

temperature

Sigma-Aldrich[5], BLD

Pharm[4]

Experimental Protocols
Synthesis of Ethyl 2,3-dihydroxybenzoate
The synthesis of Ethyl 2,3-dihydroxybenzoate can be achieved through the esterification of

2,3-dihydroxybenzoic acid with ethanol. This reaction is typically catalyzed by a strong acid.

While a specific protocol for this exact isomer is not readily available in the provided search

results, a general procedure can be adapted from the synthesis of similar compounds like ethyl

3,5-dihydroxybenzoate and ethyl p-hydroxybenzoate.[6][7]

Materials:

2,3-dihydroxybenzoic acid

Absolute ethanol

Concentrated sulfuric acid (or a solid acid catalyst like modified metal oxide)[6]
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Sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or other suitable extraction solvent

Procedure:

Dissolve 2,3-dihydroxybenzoic acid in an excess of absolute ethanol in a round-bottom flask.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

The reaction mixture is then heated under reflux for several hours to drive the esterification

to completion.[7]

After cooling, the excess ethanol is removed by rotary evaporation.

The residue is then taken up in water and extracted with an organic solvent such as diethyl

ether.

The organic layer is washed with a sodium bicarbonate solution to neutralize any remaining

acid, followed by washing with water.

The organic phase is dried over an anhydrous drying agent like magnesium sulfate.

The solvent is evaporated to yield the crude Ethyl 2,3-dihydroxybenzoate, which can be

further purified by recrystallization or chromatography.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of

Ethyl 2,3-dihydroxybenzoate and its related compounds. The separation of dihydroxybenzoic

acid isomers can be challenging due to their similar structures.[8] A mixed-mode

chromatography approach, combining reversed-phase and ion-exchange mechanisms, can

provide effective separation.[8]

Instrumentation and Conditions (based on analysis of 2,3-dihydroxybenzoic acid):[9]
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Column: A mixed-mode, reversed-phase anion- and cation-exchange column can be

effective for separating isomers.[8]

Mobile Phase: A common mobile phase for related compounds consists of a mixture of an

organic solvent (like acetonitrile or methanol) and an acidic aqueous buffer (e.g., 1%

aqueous formic acid or acetic acid).[9] The exact ratio and pH would need to be optimized for

Ethyl 2,3-dihydroxybenzoate.

Detection: UV detection is a standard method, with the wavelength set to an absorbance

maximum for the compound (e.g., around 255 nm or 280 nm).[8][9]

Sample Preparation: Samples would be dissolved in a suitable solvent, filtered, and then

injected into the HPLC system.

Visualized Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of

Ethyl 2,3-dihydroxybenzoate.
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Caption: A generalized workflow for the synthesis and purification of Ethyl 2,3-
dihydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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